Cas no 5841-63-4 (5-Phenyloxazolidine-2,4-dione)

• Product Name: 5-Phenyloxazolidine-2,4-dione
• CAS No: 5841-63-4
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD00068876
• CID: 376138
• PubChem ID: 84042
• Update Time: 2025-05-27

5-Phenyloxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Oxazolidinedione,5-phenyl-
• 5-phenyl-1,3-oxazolidine-2,4-dione
• 5-phenyl-2,4-Oxazolidinedione
• 5-Phenyloxazolidine-
• 5-PHENYLOXAZOLIDINE-2,4-DIONE
• 2,4-Oxazolidinedione,5-phenyl
• 5-Phenyl-1,3-oxazolidin-2,4-dion
• 5-Phenyl-2,4-dioxooxazolidine
• 5-Phenyl-oxazolidin-2,4-dion
• 5-phenyloxazolidin-2,4-dione
• Pemoline-dione
• 5-Phenyloxazolidine-2,4-dione

• MDL： MFCD00068876
• Inchi： 1S/C9H7NO3/c11-8-7(13-9(12)10-8)6-4-2-1-3-5-6/h1-5,7H,(H,10,11,12)
• InChI Key： SBYYYVAMWBVIIX-UHFFFAOYSA-N
• SMILES： O1C(NC(C1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 177.04300

Experimental Properties

• Melting Point: 120-122°C
• PSA: 55.40000
• LogP: 1.32290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 5-Phenyloxazolidine-2,4-dione

Recent Advances in the Study of 5-Phenyloxazolidine-2,4-dione (CAS: 5841-63-4): A Comprehensive Research Brief

5-Phenyloxazolidine-2,4-dione (CAS: 5841-63-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of enzyme inhibition and antimicrobial activity. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 5-Phenyloxazolidine-2,4-dione on bacterial DNA gyrase, a critical target for antibiotic development. The researchers employed molecular docking simulations and in vitro assays to demonstrate its competitive binding at the ATPase domain of gyrase, with an IC50 value of 2.3 µM. This positions the compound as a promising lead for novel antibiotics, especially against multidrug-resistant strains of Staphylococcus aureus.

In parallel, a team from the University of Cambridge reported the compound's role in modulating reactive oxygen species (ROS) in cancer cells. Their findings, published in Chemical Communications, revealed that 5-Phenyloxazolidine-2,4-dione induces apoptosis in hepatocellular carcinoma cells by disrupting mitochondrial membrane potential. The study utilized flow cytometry and Western blotting to validate these effects, suggesting its potential as an adjunct therapy in oncology.

Synthetic methodologies for 5-Phenyloxazolidine-2,4-dione have also seen advancements. A 2024 Organic Letters paper detailed a one-pot synthesis route using phenyl isocyanate and diethyl oxalate under microwave irradiation, achieving an 85% yield with reduced environmental impact. This innovation addresses previous challenges in scalability and cost-efficiency, paving the way for industrial-scale production.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile. A recent ACS Pharmacology & Translational Science review emphasized the need for structural modifications to enhance bioavailability and reduce off-target effects. Computational models predict that substitutions at the phenyl ring could improve metabolic stability without compromising activity.

In conclusion, 5-Phenyloxazolidine-2,4-dione (5841-63-4) represents a multifaceted tool in drug discovery, with applications spanning antimicrobials, anticancer agents, and synthetic chemistry. Future research should focus on translational studies to bridge the gap between in vitro efficacy and clinical utility, while exploring novel derivatives to expand its therapeutic repertoire.